Cas no 1312934-50-1 (2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline)

• Product Name: 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline
• CAS No: 1312934-50-1
• MF: C₈H₆Cl₂F₂N₂
• MW: 239.049446582794
• CID: 5251021
• Update Time: 2025-10-16

2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline
• SY314565
• 2,4-dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinaz oline
• 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C8H6Cl2F2N2/c9-6-4-3-8(11,12)2-1-5(4)13-7(10)14-6/h1-3H2
• InChI Key： SWNIMUAGGZCAEM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC(C2)(F)F)=NC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline

Introduction to 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline (CAS No. 1312934-50-1)

2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline, identified by its Chemical Abstracts Service (CAS) number 1312934-50-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, a scaffold known for its broad biological activity and utility in drug development. The structural features of this molecule, particularly the presence of chlorine and fluorine substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline consists of a six-membered aromatic ring fused with a piperazine moiety. The substitution pattern at the 2- and 4-positions with chlorine atoms introduces electrophilic centers that enhance its reactivity in nucleophilic substitution reactions. Additionally, the fluorine atoms at the 6-position contribute to the molecule's lipophilicity and metabolic stability. These structural attributes make it a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in quinazoline derivatives due to their demonstrated efficacy against various therapeutic targets. Research has highlighted the potential of this class of compounds in inhibiting kinases and other enzymes involved in cancer progression. Specifically, modifications at the chloro and fluoro positions have been shown to modulate binding affinity and selectivity. The compound 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline represents an advanced scaffold that could serve as a precursor for novel pharmacophores targeting these pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chlorine substituents allow for facile functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks. Furthermore, the tetrahydroquinazoline core can be further modified through ring-opening reactions or cyclization strategies to generate structurally diverse analogs.

The fluorine atoms in 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline also play a crucial role in determining its pharmacokinetic properties. Fluorine substitution is a common strategy in drug design to enhance metabolic stability and binding affinity. Studies have shown that fluorinated quinazolines exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This makes CAS No. 1312934-50-1 an attractive candidate for further development into a lead compound for therapeutic intervention.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline to predict its binding interactions with target proteins. These simulations have provided insights into how structural modifications can optimize potency and selectivity. For instance, virtual screening has identified key residues on kinases that could be targeted by this compound or its derivatives.

The synthesis of 2,4-Dichloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline involves multi-step organic transformations that highlight the challenges and opportunities in heterocyclic chemistry. Key synthetic steps include chlorination and fluorination of precursor molecules followed by cyclization to form the tetrahydroquinazoline ring system. Advances in catalytic methods have streamlined these processes while improving yields and purity.

In conclusion,2 ,4-Dichloro - 6 , 6 -difluoro - 5 , 6 , 7 , 8 -tetrahydroquinazoline ( CAS No . 1312934 -50 -1) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity . Its potential applications in drug discovery , coupled with recent innovations in synthetic methodologies , position it as a valuable asset for research laboratories worldwide . Further exploration of this compound and its derivatives is warranted to uncover novel therapeutic agents with improved efficacy and safety profiles .